Cas no 1616428-23-9 (Luxeptinib)

• Product Name: Luxeptinib
• CAS No: 1616428-23-9
• MF: C₂₅H₁₇F₄N₅O₂
• MW: 495.42839884758
• CID: 4611025
• PubChem ID: 118480924
• Update Time: 2025-11-02

Luxeptinib Chemical and Physical Properties

Names and Identifiers

• Luxeptinib
• CG806
• TQ6PBX1JU0
• CG026806
• Luxeptinib [USAN]
• US9758508, Compound 7
• GTPL11671
• BDBM340031
• example 7 [US9758508B2]
• NSC791692
• WHO 11799
• D96116
• 1-[3-fluoro-4-[7-(5-methyl-1H-imidazol-2-yl)-1-oxo-2,3-dihydroisoindol-4-yl]phenyl]-3-(2,4,6-trifluorophenyl)urea
• 1-{3-fluoro-4-[7-(5-methyl-1H-imidazol-2- yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]- phenyl}-3-(2,4,6-trifluoro-phenyl)-urea
• 3-{3-FLUORO-4-[7-(4-METHYL-1H-IMID
• CG-806 (Luxeptinib)
• Pan-FLT3/Pan-BTK Multi-kinase Inhibitor CG-806
• FLT3/BTK Inhibitor CG 806
• Pan-FLT3/Pan-BTK Inhibitor CG-806
• NSC-791692
• CHEMBL4594420
• CS-0204021
• LUXEPTINIB [WHO-DD]
• LUXEPTINIB [INN]
• HY-139535
• UNII-TQ6PBX1JU0
• SCHEMBL17219212
• 1-(3-fluoro-4-(7-(5-methyl-1H-imidazol-2-yl)-1-oxo-2,3-dihydroisoindol-4-yl)phenyl)-3-(2,4,6-trifluorophenyl)urea
• D12052
• CG'806
• NSC834160
• CG 806
• NSC-834160
• 1616428-23-9
• Pan-FLT3/BTK Multi-Kinase Inhibitor CG 806
• CG-026806
• 3-{3-FLUORO-4-[7-(4-METHYL-1H-IMIDAZOL-2-YL)-1-OXO-2,3-DIHYDRO-1H-ISOINDOL-4-YL]PHENYL-1-(2,4,6-TRIFLUOROPHENYL)UREA
• MS-29200
• AKOS040755621
• Urea, N-(4-(2,3-dihydro-7-(5-methyl-1H-imidazol-2-yl)-1-oxo-1H-isoindol-4-yl)-3-fluorophenyl)-N'-(2,4,6-trifluorophenyl)-
• example 7 (US9758508B2)
• 32,72,74,76-TETRAFLUORO-14-METHYL-21,23-DIHYDRO-11H-4,6-DIAZA-2(4,7)-ISOINDOLA- 1(2)-IMIDAZOLA-3(1,4),7(1)-DIBENZENAHEPTAPHANE-2,35-DIONE
• Urea, N-[4-[2,3-dihydro-7-(5-methyl-1H-imidazol-2-yl)-1-oxo-1H-isoindol-4-yl]-3-fluorophenyl]-N'-(2,4,6-trifluorophenyl)-
• 32,72,74,76-TETRAFLUORO-14-METHYL-21,23-DIHYDRO-11H-4,6-DIAZA-2(4,7)-ISOINDOLA-1(2)-IMIDAZOLA-3(1,4),7(1)-DIBENZENAHEPTAPHANE-2,35-DIONE
• GLXC-25679
• DA-65120
• Luxeptinib (USAN)

• Inchi： 1S/C25H17F4N5O2/c1-11-9-30-23(32-11)16-5-4-14(17-10-31-24(35)21(16)17)15-3-2-13(8-18(15)27)33-25(36)34-22-19(28)6-12(26)7-20(22)29/h2-9H,10H2,1H3,(H,30,32)(H,31,35)(H2,33,34,36)
• InChI Key： MWHHJYUHCZWSLS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC=C(C2=NC=C(C)N2)C2C(NCC=21)=O)NC(NC1C(=CC(=CC=1F)F)F)=O

Computed Properties

• Exact Mass: 495.13183745g/mol
• Monoisotopic Mass: 495.13183745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Luxeptinib

Luxeptinib (CAS No. 1616428-23-9): A Comprehensive Overview of Its Mechanism, Applications, and Research Advances

Luxeptinib (CAS No. 1616428-23-9) is a small-molecule inhibitor that has garnered significant attention in the field of oncology and immunology. This compound, also known by its developmental code name CG-806, targets key signaling pathways involved in cancer cell proliferation and survival. Its unique mechanism of action and potential therapeutic benefits make it a subject of intense research and clinical investigation.

The primary target of Luxeptinib is the Bruton's tyrosine kinase (BTK) and FMS-like tyrosine kinase 3 (FLT3), both of which play critical roles in hematologic malignancies. By inhibiting these kinases, Luxeptinib disrupts the survival signals of cancer cells, particularly in B-cell malignancies such as chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML). This dual-targeting capability sets it apart from other inhibitors in its class, offering a broader therapeutic window.

Recent studies have highlighted the potential of Luxeptinib in overcoming resistance to first-generation BTK inhibitors like ibrutinib. Patients with relapsed or refractory CLL often develop mutations that render traditional therapies ineffective. Luxeptinib's ability to bind to both wild-type and mutant forms of BTK makes it a promising candidate for addressing this unmet medical need. Clinical trials are currently evaluating its efficacy and safety in these challenging patient populations.

In addition to its applications in hematologic cancers, Luxeptinib is being explored for its potential in autoimmune diseases. BTK inhibition has shown promise in modulating immune responses, making it a viable strategy for conditions like rheumatoid arthritis and lupus. Researchers are particularly interested in its selective inhibition profile, which may reduce off-target effects compared to broader immunosuppressants.

The pharmacokinetics and pharmacodynamics of Luxeptinib have been extensively studied to optimize dosing regimens. Its oral bioavailability and favorable half-life support once-daily administration, enhancing patient compliance. Preclinical models have demonstrated robust tumor growth inhibition and prolonged survival, further validating its therapeutic potential.

From a molecular perspective, Luxeptinib exhibits high binding affinity and specificity for its targets. Structural analyses reveal that it occupies the ATP-binding pocket of BTK and FLT3, preventing phosphorylation and downstream signaling. This precise mode of action minimizes interference with other kinases, reducing the likelihood of adverse effects.

The development of Luxeptinib aligns with the growing trend toward precision medicine in oncology. By targeting specific molecular aberrations, it exemplifies the shift from broad-spectrum chemotherapy to tailored therapies. This approach not only improves outcomes but also reduces the burden of systemic toxicity, a major concern for cancer patients.

Ongoing research is investigating combination therapies involving Luxeptinib. Synergistic effects have been observed when it is paired with checkpoint inhibitors or BCL-2 antagonists, suggesting potential for enhanced efficacy. These combinations could redefine treatment paradigms for resistant cancers, offering hope for patients with limited options.

Despite its promise, challenges remain in the clinical translation of Luxeptinib. Resistance mechanisms, although less common than with first-generation inhibitors, have been reported. Researchers are actively exploring strategies to mitigate this, including dose optimization and novel drug combinations. Patient stratification based on genetic markers is also being investigated to identify those most likely to benefit.

The commercial landscape for Luxeptinib is evolving, with pharmaceutical companies investing heavily in its development. Its orphan drug designation for certain indications accelerates regulatory pathways, facilitating faster access for patients. Market analysts predict significant growth in the BTK inhibitor segment, driven by the demand for more effective and safer therapies.

In conclusion, Luxeptinib (CAS No. 1616428-23-9) represents a groundbreaking advancement in targeted cancer therapy. Its dual inhibition of BTK and FLT3, coupled with its potential in autoimmune diseases, positions it as a versatile and impactful compound. As clinical trials progress and new data emerge, Luxeptinib is poised to become a cornerstone in the treatment of hematologic malignancies and beyond.